2-[6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H16ClN5O3/c1-29-16-8-6-15(7-9-16)22-19(27)12-25-20(28)26-18(24-25)11-10-17(23-26)13-2-4-14(21)5-3-13/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: CECZBDUXSUVKIR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol

Description

The compound “2-[6-(4-chlorophenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(4-methoxyphenyl)acetamide” is a complex organic molecule that contains several functional groups and rings. It includes a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. Triazole compounds are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring, a pyridazine ring, and two phenyl rings. The presence of these rings and the attached functional groups would likely result in a planar structure.

Chemical Reactions Analysis

Triazole compounds are known to participate in a variety of chemical reactions, often serving as a scaffold for the synthesis of more complex molecules. The specific reactions that this compound might undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the aromatic rings could impact its solubility, while the presence of the triazole ring could affect its reactivity.

Future Directions

Triazole compounds are an active area of research, with potential applications in medicine, agriculture, and materials science. Future research could explore the synthesis of similar compounds, their potential biological activities, and their physical and chemical properties.